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Chemical Properties of Norgestrel-d5

The table below summarizes the basic chemical information for Norgestrel-d5, which is crucial for method

development.

Property Description

Chemical
Name

(8R,9S,10R,13S,14S,17R)-13-(Ethyl-d5)-17-ethynyl-17-hydroxy-
1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-

one [1]

Molecular
Formula

C({21})H({23})D({5})O({2}) [1] [2]

Molecular
Weight

317.5 g/mol [1]

CAS Number 2015995-56-7 [1]

Application Used as an internal standard for analytical method development and validation,
particularly for the quantification of Norgestrel in bioanalytical studies [1].
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While specific parameters for Norgestrel-d5 are unavailable, the following tables summarize key details

from robust LC-MS/MS methods developed for progestogens, including levonorgestrel. You can use these as

a reference for developing your own method for Norgestrel-d5.

Table 1: Instrumental Parameters from Validated Methods

Method
Aspect

Example 1: Multi-Analyte Progestin
Panel [3]

Example 2: Sensitive UPLC-MS/MS Method
[4] [5]

HPLC
System

Shimadzu Nexera system [3] Waters Acquity UPLC system [5]

Column Raptor Biphenyl (50 x 2.1 mm, 2.7

μm) [3]

Waters UPLC BEH C18 (150 x 2.1 mm, 1.7

μm) [5]

Mobile
Phase

A: 0.15 mM Ammonium Fluoride in

Water; B: Methanol [3]

Information missing in provided excerpts

Ionization
Mode

Positive ion mode for progestins [3] Heated Electrospray Ionization (HESI) in

positive mode [5]

Detection Triple Quadrupole (Shimadzu LCMS-

8050) with MRM [3]

Triple Quadrupole (Thermo Scientific TSQ

Quantum Ultra) with SRM [5]

Table 2: Method Performance for Levonorgestrel and Related Compounds

Performance Metric
Example 1:
Expanded Panel [3]

Example 2: Ultra-
Sensitive IUD Study
[6]

Example 3: HPLC-
MS/MS Method [7]

Linear Range 0.009 to 10 ng/mL [3] Up to 1.50 ng/mL [6] 0.2 to 50 ng/mL [7]

Lower Limit of
Quantification (LLOQ)

0.009 ng/mL [3] 0.05 ng/mL [6] 0.2 ng/mL [7]

Precision (Imprecision) Inter-assay Precision

(%CV) < 4.4% [3]

< 8% [6] Intra-assay < 10%;

Inter-assay < 9% [7]
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Detailed Experimental Protocol

Below is a generalized sample preparation and analysis protocol adapted from the UPLC-MS/MS method,

which is a common approach for such analyses [5].
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Start with 0.5 mL Human Serum

Spike with Internal Standard
(e.g., Testosterone-d3)

Liquid-Liquid Extraction (LLE)
with 3 mL N-butylchloride

Vortex (2 min) & Centrifuge (10 min)

Transfer Organic Layer

Evaporate under N₂ at 40°C

Reconstitute in 50 μL 50:50 Methanol:Water

Split Sample

Progestogen Analysis
(Direct Injection)

25 μL

For Estrogen Analysis
(Requires Derivatization)

25 μL
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( j )

UPLC-MS/MS Analysis

Evaporate & Derivatize with
Dansyl Chloride at 60°C for 3 min

Click to download full resolution via product page

Key Considerations for Method Development

Ionization Enhancement: Estrogens often have poor ionization efficiency. The described method
uses dansyl chloride derivatization to significantly improve sensitivity for estrogens, a technique

that can be considered for other steroids if needed [4] [5].
Matrix Effects: Using a stable isotope-labeled internal standard like Norgestrel-d5 is the most

effective way to correct for matrix effects and ensure quantitative accuracy [4] [6].
Method Robustness: The referenced UPLC-MS/MS method demonstrated excellent long-term

reproducibility over more than two years, which is critical for multi-year clinical trials. This was
validated using external quality controls from a separate vendor [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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